Cas no 216144-68-2 (3-Fluoro-4-(trifluoromethyl)benzoyl cloride)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzoyl cloride
• CAS No: 216144-68-2
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD00236284
• CID: 92444
• PubChem ID: 24869062
• Update Time: 2025-07-30

3-Fluoro-4-(trifluoromethyl)benzoyl cloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(trifluoromethyl)benzoyl chloride
• alpha,alpha,alpha,4-Tetrafluoro-p-toluoyl chloride
• 3-fluoranyl-4-(trifluoromethyl)benzoyl chloride
• 3-Fluoro-4-(trifluoromethyl)benzoyl cloride
• A811308
• AKOS015853118
• J-014175
• Benzoyl chloride, 3-fluoro-4-(trifluoromethyl)-
• DTXSID40370456
• 3-fluoro-4-trifluoromethyl benzoyl chloride
• A815524
• 3-fluoro-4-(trifiuoromethyl)benzoyl chloride
• FT-0615681
• 216144-68-2
• MFCD00236284
• 3-Fluoro-4-(trifluoromethyl)benzoyl chloride, 95%
• JS-4121
• D94707
• F0001-0771
• 3-fluoro-4-(trifluoromethyl)benzoylchloride
• 3-fluoro-4-trifluoromethylbenzoyl chloride
• A911395
• SCHEMBL662965
• DTXCID70321491
• SY061751
• DB-030490

• MDL： MFCD00236284
• Inchi： 1S/C8H3ClF4O/c9-7(14)4-1-2-5(6(10)3-4)8(11,12)13/h1-3H
• InChI Key： DPDAEMNQJYDHRQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(F)(F)F)=C(C=1)F)=O

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid with irritancy
• Density: 1.486 g/mL at 25 °C(lit.)
• Melting Point: 152 ºC
• Boiling Point: 152 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.465(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 17.07000
• LogP: 3.22350
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

3-Fluoro-4-(trifluoromethyl)benzoyl cloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅱ
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes